Cas no 823227-08-3 (Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]-)

Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]- structure
823227-08-3 structure
Product name:Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]-
CAS No:823227-08-3
MF:C19H10ClN
MW:287.742403507233
CID:694197
PubChem ID:71419251

Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-[6-(4-chlorophenyl)-3-hexene-1,5-diynyl]-
    • 2-[6-(4-chlorophenyl)hex-3-en-1,5-diynyl]benzonitrile
    • 823227-08-3
    • 2-[6-(4-Chlorophenyl)hex-3-ene-1,5-diyn-1-yl]benzonitrile
    • DTXSID10838518
    • Inchi: InChI=1S/C19H10ClN/c20-19-13-11-16(12-14-19)7-3-1-2-4-8-17-9-5-6-10-18(17)15-21/h1-2,5-6,9-14H
    • InChI Key: FAQDTYIDNDMZSE-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C#CC=CC#CC2=CC=C(C=C2)Cl)C#N

Computed Properties

  • Exact Mass: 287.0501770g/mol
  • Monoisotopic Mass: 287.0501770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.3
  • Topological Polar Surface Area: 23.8Ų

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